Theophylline, 8,8'-methylenebis(2-thio-
Theophylline, 8,8'-methylenebis(2-thio-
Brand Name:
Vulcanchem
CAS No.:
1915-58-8
VCID:
VC21227974
InChI:
InChI=1S/C15H16N8O2S2/c1-20-10-8(12(24)22(3)14(20)26)16-6(18-10)5-7-17-9-11(19-7)21(2)15(27)23(4)13(9)25/h5H2,1-4H3,(H,16,18)(H,17,19)
SMILES:
CN1C2=C(C(=O)N(C1=S)C)NC(=N2)CC3=NC4=C(N3)C(=O)N(C(=S)N4C)C
Molecular Formula:
C15H16N8O2S2
Molecular Weight:
404.5 g/mol
Theophylline, 8,8'-methylenebis(2-thio-
CAS No.: 1915-58-8
Cat. No.: VC21227974
Molecular Formula: C15H16N8O2S2
Molecular Weight: 404.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1915-58-8 |
|---|---|
| Molecular Formula | C15H16N8O2S2 |
| Molecular Weight | 404.5 g/mol |
| IUPAC Name | 8-[(1,3-dimethyl-6-oxo-2-sulfanylidene-7H-purin-8-yl)methyl]-1,3-dimethyl-2-sulfanylidene-7H-purin-6-one |
| Standard InChI | InChI=1S/C15H16N8O2S2/c1-20-10-8(12(24)22(3)14(20)26)16-6(18-10)5-7-17-9-11(19-7)21(2)15(27)23(4)13(9)25/h5H2,1-4H3,(H,16,18)(H,17,19) |
| Standard InChI Key | QIRUGLODEIPRED-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=S)C)NC(=N2)CC3=NC4=C(N3)C(=O)N(C(=S)N4C)C |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=S)C)NC(=N2)CC3=NC4=C(N3)C(=O)N(C(=S)N4C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator